Cas no 2639450-44-3 (2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride)

• Product Name: 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride
• CAS No: 2639450-44-3
• MF: C₁₆H₁₉Cl₂N₃O
• MW: 340.247561693192
• MDL: MFCD33550031
• CID: 5642608
• PubChem ID: 155971127
• Update Time: 2025-10-21

2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639450-44-3
• 2-[5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
• EN300-27780374
• 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride

• MDL： MFCD33550031
• Inchi： 1S/C16H17N3O.2ClH/c1-20-15-5-3-2-4-12(15)11-6-7-13-14(10-11)19-16(18-13)8-9-17;;/h2-7,10H,8-9,17H2,1H3,(H,18,19);2*1H
• InChI Key： MYCGSFOJDGKGLV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC=CC=1C1C=CC2=C(C=1)NC(CCN)=N2

Computed Properties

• Exact Mass: 339.0905176g/mol
• Monoisotopic Mass: 339.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9Ų

Additional information on 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride

Comprehensive Overview of 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride (CAS No. 2639450-44-3)

2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride (CAS No. 2639450-44-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodiazole core and methoxyphenyl substituent, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The chemical structure of 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride includes a benzodiazole ring system linked to a methoxyphenyl group, enhancing its interaction with various enzymes and receptors. The dihydrochloride salt form improves its solubility, making it more suitable for experimental and formulation purposes. This compound is often explored in the context of central nervous system (CNS) research, where its potential modulatory effects are of high interest.

In recent years, the demand for benzodiazole derivatives like 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride has surged due to their versatility in medicinal chemistry. Scientists are investigating its role in neuroprotective therapies, anti-inflammatory agents, and even as a scaffold for new-generation antidepressants. The compound's ability to cross the blood-brain barrier further enhances its applicability in CNS-related studies.

From a synthetic chemistry perspective, 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride is synthesized through multi-step organic reactions, often involving condensation and cyclization processes. Researchers optimize these methods to achieve high yields and purity, which are critical for preclinical and clinical evaluations. The compound's stability under various pH conditions also makes it a reliable candidate for further pharmacological testing.

The market for specialty chemicals like 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride is expanding, driven by increasing investments in drug discovery and biopharmaceutical innovations. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the growing demand from academic and industrial laboratories. Its role in high-throughput screening and targeted drug design further underscores its importance in modern research.

For researchers and procurement specialists, understanding the physicochemical properties of 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride is essential. Key parameters such as melting point, solubility, and spectral data (NMR, MS) are crucial for quality control and application-specific adjustments. Analytical techniques like HPLC and LC-MS are commonly employed to verify the compound's purity and structural integrity.

In conclusion, 2-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride (CAS No. 2639450-44-3) represents a valuable tool in contemporary chemical and pharmaceutical research. Its unique structural features and broad applicability make it a compound of significant interest for scientists exploring novel therapeutic agents. As the field of precision medicine advances, the role of such specialized molecules is expected to grow, further driving innovation in drug development.